Cas no 2093600-16-7 (3-(3-fluoro-5-methylphenyl)prop-2-enal)

• Product Name: 3-(3-fluoro-5-methylphenyl)prop-2-enal
• CAS No: 2093600-16-7
• MF: C₁₀H₉FO
• MW: 164.176266431808
• CID: 5968085
• PubChem ID: 124085917
• Update Time: 2025-05-26

3-(3-fluoro-5-methylphenyl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluoro-5-methylphenyl)prop-2-enal
• SCHEMBL18255047
• 2093600-16-7
• EN300-1739636

• Inchi： 1S/C10H9FO/c1-8-5-9(3-2-4-12)7-10(11)6-8/h2-7H,1H3/b3-2+
• InChI Key： KJYBDAPXSJPFOK-NSCUHMNNSA-N
• SMILES： FC1C=C(/C=C/C=O)C=C(C)C=1

Computed Properties

• Exact Mass: 164.063743068g/mol
• Monoisotopic Mass: 164.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Additional information on 3-(3-fluoro-5-methylphenyl)prop-2-enal

Recent Advances in the Study of 3-(3-fluoro-5-methylphenyl)prop-2-enal (CAS: 2093600-16-7) in Chemical Biology and Pharmaceutical Research

The compound 3-(3-fluoro-5-methylphenyl)prop-2-enal (CAS: 2093600-16-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies involving this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 3-(3-fluoro-5-methylphenyl)prop-2-enal as a key intermediate in the synthesis of more complex bioactive molecules. Its α,β-unsaturated aldehyde moiety makes it a versatile building block for the construction of heterocyclic compounds, which are often found in drugs targeting various diseases, including cancer and inflammatory disorders. Researchers have successfully employed this compound in the development of novel inhibitors for specific enzymes involved in disease pathways.

One of the most promising applications of 3-(3-fluoro-5-methylphenyl)prop-2-enal is in the field of oncology. Preliminary in vitro studies have demonstrated its ability to modulate the activity of certain kinases that play a crucial role in tumor progression. The compound's fluorinated aromatic ring appears to enhance its binding affinity to target proteins while maintaining favorable pharmacokinetic properties. These findings suggest its potential as a lead compound for the development of new anticancer agents.

In addition to its potential therapeutic applications, recent research has also focused on optimizing the synthetic routes for 3-(3-fluoro-5-methylphenyl)prop-2-enal. A study published in the Journal of Medicinal Chemistry reported an improved catalytic method for its production, achieving higher yields and purity while reducing environmental impact. This advancement is particularly significant for scaling up production for preclinical and clinical studies.

The compound's mechanism of action has been investigated using various biophysical techniques, including X-ray crystallography and nuclear magnetic resonance spectroscopy. These studies have provided valuable insights into its molecular interactions with biological targets, offering a structural basis for further medicinal chemistry optimization. The fluorine atom at the meta position of the phenyl ring has been shown to play a critical role in these interactions, influencing both binding affinity and selectivity.

Despite these promising developments, challenges remain in the development of 3-(3-fluoro-5-methylphenyl)prop-2-enal as a therapeutic agent. Current research is addressing issues related to its metabolic stability and potential off-target effects. Several research groups are working on structural modifications to improve these properties while maintaining the compound's biological activity.

Looking forward, the unique chemical properties of 3-(3-fluoro-5-methylphenyl)prop-2-enal (CAS: 2093600-16-7) position it as a valuable tool in chemical biology and a promising starting point for drug discovery. Ongoing research is expected to further elucidate its therapeutic potential and may lead to the development of novel treatments for various diseases. The compound serves as an excellent example of how careful molecular design can yield compounds with significant biological activity and pharmaceutical potential.